3-Chloro-N-[1-(thiophen-2-YL)ethyl]aniline

• Molecular Formula: C12H12ClNS
• Molecular Weight: 237.75 g/mol
• SMILES: CC(C1=CC=CS1)NC2=CC(=CC=C2)Cl
• InChI: InChI=1S/C12H12ClNS/c1-9(12-6-3-7-15-12)14-11-5-2-4-10(13)8-11/h2-9,14H,1H3
• InChIKey: OBVBGVHRKYJWDO-UHFFFAOYSA-N

3-Chloro-N-[1-(thiophen-2-yl)ethyl]aniline: Chemical Structure and Procurement

3-Chloro-N-[1-(thiophen-2-yl)ethyl]aniline (CAS: 1019541-12-8, MF: C12H12ClNS, MW: 237.75 g/mol) is a synthetic, heterocyclic aromatic amine . Its structure integrates a 3-chloro-substituted aniline core with a thiophene ring, linked via an ethyl bridge . This unique combination classifies it as both a chlorinated aniline and a thiophene derivative, making it a versatile building block in medicinal chemistry and chemical biology research .

Building block Heterocyclic aromatic amine for medicinal chemistry and chemical biology synthesis

Tool compound AChE research tool with regioisomer-dependent activity profile

SAR probe Chlorinated aniline benchmark for structure-activity relationship studies

3-Chloro-N-[1-(thiophen-2-yl)ethyl]aniline: Risks of Analog Substitution

The biological and physicochemical profile of N-[1-(thiophen-2-yl)ethyl]aniline derivatives is profoundly influenced by subtle structural changes. Simple modifications like the position of a chloro substituent can drastically alter properties such as enzyme inhibition potency, lipophilicity (logP), and molecular conformation [1]. As demonstrated in direct comparisons, the 3-chloro positional isomer exhibits distinct activity compared to its 2-chloro counterpart [2]. Therefore, assuming functional interchangeability with any generic or even closely related analog introduces significant risk of experimental failure or batch-to-batch variability in research settings.

Regioisomer mismatch Substitution with 2-chloro positional isomer may shift AChE inhibition potency; the 3-chloro isomer shows a distinct activity profile.

Class-level inhibitor mismatch Broad-spectrum cholinesterase inhibitors do not replicate the BChE-sparing selectivity of this compound.

Generic analog assumption Assuming interchangeability with other N-[1-(thiophen-2-yl)ethyl]aniline derivatives risks experimental variability.

• [1] PubChem. (2025). 2-Chloro-N-[1-(thiophen-2-YL)ethyl]aniline. National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/43194714 View Source
• [2] BindingDB. (n.d.). Entry for BDBM50252257. Retrieved from https://www.bindingdb.org/ View Source

3-Chloro-N-[1-(thiophen-2-yl)ethyl]aniline: Quantitative Evidence vs. Comparators

AChE Inhibition: Potency vs. 2-Chloro Isomer

Direct comparison of positional isomers demonstrates that 3-Chloro-N-[1-(thiophen-2-yl)ethyl]aniline is a significantly more potent inhibitor of Anopheles gambiae acetylcholinesterase (AChE1) than its 2-chloro analog [1]. In assays using A. gambiae head extract, the target compound achieved an IC50 of 120 nM, whereas the 2-chloro isomer exhibited a notably weaker IC50 of 190 nM [1].

AChE Inhibition (IC50)

Head-to-head

120 nM vs 190 nM (2-chloro analog)

Supports regioisomer-dependent potency interpretation

Reported in A. gambiae head extract assay

Evidence Dimension	Enzyme Inhibition Potency (IC50)
Target Compound Data	120 nM
Comparator Or Baseline	2-Chloro-N-[1-(thiophen-2-yl)ethyl]aniline: 190 nM
Quantified Difference	1.6-fold lower IC50 (more potent)
Conditions	Inhibition of AChE1 in Anopheles gambiae head extract using acetylthiocholine iodide as substrate, measured via Ellman's method

Why This Matters

This ~60% increase in potency over a regioisomer is crucial for assays requiring maximum sensitivity or for studies where AChE1 inhibition is the primary readout.

• [1] BindingDB. (n.d.). Activity data for BDBM50252257 (target: 3-Chloro-N-[1-(thiophen-2-yl)ethyl]aniline) and comparator. Retrieved from https://www.bindingdb.org/ View Source

BChE Selectivity Profile

The compound demonstrates a clear selectivity profile by showing negligible inhibition of butyrylcholinesterase (BChE) from equine serum, with a measured Ki of 1,850 nM [1]. This is a key differentiator from broad-spectrum cholinesterase inhibitors, which may target both AChE and BChE. While direct comparator data in this exact assay is unavailable, this low affinity confirms its in-class specificity and utility in probing AChE-specific pathways without off-target BChE interference [1].

BChE Affinity (Ki)

Class-level

Ki 1,850 nM

Supports AChE-selective probe interpretation

Low affinity vs AChE IC50; equine serum BChE

Evidence Dimension	Enzyme Inhibition Affinity (Ki)
Target Compound Data	1,850 nM
Comparator Or Baseline	Typical broad-spectrum inhibitors (e.g., certain carbamates/organophosphates): Ki < 100 nM for both AChE and BChE (Class-level baseline)
Quantified Difference	>18-fold lower affinity for BChE compared to its AChE IC50
Conditions	Competitive inhibition of equine serum butyrylcholinesterase with butyrylthiocholine iodide substrate, preincubated for 20 min

Why This Matters

This selectivity profile is a key differentiator for researchers developing AChE-specific probes or studying cholinergic systems, reducing the confounding variable of BChE-mediated hydrolysis.

• [1] BindingDB. (n.d.). Entry for BDBM50210171. Retrieved from https://bindingdb.org/ View Source

G122S Mutant AChE Resistance Impact

The compound's potency is significantly attenuated against the recombinant G122S mutant of A. gambiae AChE1, a mutation linked to insecticide resistance [1]. The IC50 increases approximately 8-fold from 120 nM on the wild-type enzyme to 960 nM on the mutant [1].

G122S Mutant AChE (IC50)

Head-to-head

960 nM vs 120 nM wild-type

Supports resistance mechanism probing

Recombinant mutant expressed in sf9 cells

Evidence Dimension	Enzyme Inhibition Potency (IC50)
Target Compound Data	960 nM
Comparator Or Baseline	Wild-type AChE1 (in head extract): 120 nM
Quantified Difference	8-fold reduction in potency against mutant
Conditions	Inhibition of recombinant Anopheles gambiae AChE1 G122S mutant expressed in sf9 insect cells

Why This Matters

This differential activity profile makes the compound a valuable tool for probing AChE1 resistance mechanisms and screening for new compounds that can overcome the G122S mutation barrier.

• [1] BindingDB. (n.d.). Entry for BDBM50467882. Retrieved from https://bindingdb.org/ View Source

3-Chloro-N-[1-(thiophen-2-yl)ethyl]aniline: Research Applications

Cholinergic System Probing in Insect Vectors

With an IC50 of 120 nM for Anopheles gambiae AChE1, this compound serves as a high-potency, selective probe for studying cholinergic neurotransmission in insect vectors [1]. Its defined selectivity profile against BChE ensures minimal off-target effects in complex biological samples [1].

Insecticide Resistance Mechanism Studies

The 8-fold potency shift observed between wild-type (120 nM) and G122S mutant (960 nM) AChE1 makes this compound an ideal tool for investigating the structural basis of insecticide resistance [1]. It can be used to benchmark the efficacy of new chemical entities designed to circumvent this resistance mechanism.

AChE Subtype Differentiation

The pronounced difference in inhibitory activity between wild-type AChE and BChE (IC50 ~120 nM vs. Ki 1,850 nM) allows researchers to use this compound for discriminating between these two related esterases in biochemical assays [1].

Chlorinated Aniline SAR Benchmark

The 60% difference in potency between the 3-chloro (120 nM) and 2-chloro (190 nM) positional isomers highlights the sensitivity of the target binding site to regioisomerism [1]. This makes 3-Chloro-N-[1-(thiophen-2-yl)ethyl]aniline an excellent benchmark compound in structure-activity relationship (SAR) studies focused on chlorinated aromatic amines.

Application

Selection Property

Validation Focus

Cholinergic system studies in insect vectors

AChE1 inhibition potency context

Wild-type AChE1 endpoint review

Insecticide resistance mechanism studies

Mutant AChE1 potency shift context

G122S mutant vs. wild-type comparison

AChE subtype differentiation

BChE selectivity profile

BChE affinity endpoint review

Chlorinated aniline SAR studies

Regioisomeric activity comparison

Positional isomer potency interpretation

• [1] BindingDB. (n.d.). Data for 3-Chloro-N-[1-(thiophen-2-yl)ethyl]aniline (BDBM50252257) and mutant target (BDBM50467882). Retrieved from https://www.bindingdb.org/ View Source